Cas no 16873-35-1 (Benzene,1,1'-[[2,2-bis[(phenylthio)methyl]-1,3-propanediyl]bis(thio)]bis- (9CI))

• Product Name: Benzene,1,1'-[[2,2-bis[(phenylthio)methyl]-1,3-propanediyl]bis(thio)]bis- (9CI)
• CAS No: 16873-35-1
• MF: C₂₉H₂₈S₄
• MW: 504.792622566223
• CID: 235198
• PubChem ID: 313781
• Update Time: 2025-04-19

Benzene,1,1'-[[2,2-bis[(phenylthio)methyl]-1,3-propanediyl]bis(thio)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-[[2,2-bis[(phenylthio)methyl]-1,3-propanediyl]bis(thio)]bis- (9CI)
• [3-phenylsulfanyl-2,2-bis(phenylsulfanylmethyl)propyl]sulfanylbenzene
• 1,3-Bis-phenylmercapto-2,2-bis-phenylmercaptomethyl-propan
• 1,3-bis-phenylsulfanyl-2,2-bis-phenylsulfanylmethyl-propane
• 1.3-Diphenylmercapto-2.2-bis-phenylmercaptomethyl-propan
• AC1L7O7E
• NSC229443
• Tetrakis-(phenylthiomethyl)-methan
• Tetrakis-phenylmercaptomethyl-methan
• DTXSID40310635
• 16873-35-1
• NSC-229443
• 1,1'-({2,2-Bis[(phenylsulfanyl)methyl]propane-1,3-diyl}disulfanediyl)dibenzene

• Inchi： 1S/C29H28S4/c1-5-13-25(14-6-1)30-21-29(22-31-26-15-7-2-8-16-26,23-32-27-17-9-3-10-18-27)24-33-28-19-11-4-12-20-28/h1-20H,21-24H2
• InChI Key： ANZNWNXVCNWATO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC(CSC1C=CC=CC=1)(CSC1C=CC=CC=1)CSC1C=CC=CC=1

Computed Properties

• Exact Mass: 504.10764
• Monoisotopic Mass: 504.10738559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 0
• LogP: 9.14200